8-Hydroxy Nevirapine 8-O-β-D-Glucuronide
8-Hydroxy Nevirapine 8-O-β-D-Glucuronide
8-Hydroxynevirapine glucuronide is a glucosiduronic acid.
Brand Name:
Vulcanchem
CAS No.:
245500-97-4
VCID:
VC0057879
InChI:
InChI=1S/C21H22N4O8/c1-8-4-5-22-18-12(8)24-19(29)11-6-10(7-23-17(11)25(18)9-2-3-9)32-21-15(28)13(26)14(27)16(33-21)20(30)31/h4-7,9,13-16,21,26-28H,2-3H2,1H3,(H,24,29)(H,30,31)/t13-,14-,15+,16-,21+/m1/s1
SMILES:
Molecular Formula:
C21H22N4O8
Molecular Weight:
458.4 g/mol
8-Hydroxy Nevirapine 8-O-β-D-Glucuronide
CAS No.: 245500-97-4
Cat. No.: VC0057879
Molecular Formula: C21H22N4O8
Molecular Weight: 458.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 8-Hydroxynevirapine glucuronide is a glucosiduronic acid. |
|---|---|
| CAS No. | 245500-97-4 |
| Molecular Formula | C21H22N4O8 |
| Molecular Weight | 458.4 g/mol |
| IUPAC Name | (2R,3R,4R,5S,6R)-6-[(2-cyclopropyl-7-methyl-10-oxo-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-13-yl)oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H22N4O8/c1-8-4-5-22-18-12(8)24-19(29)11-6-10(7-23-17(11)25(18)9-2-3-9)32-21-15(28)13(26)14(27)16(33-21)20(30)31/h4-7,9,13-16,21,26-28H,2-3H2,1H3,(H,24,29)(H,30,31)/t13-,14-,15+,16-,21+/m1/s1 |
| Standard InChI Key | IVZWGLRSSHUFTI-WCYOCWRHSA-N |
| Isomeric SMILES | CC1=C2C(=NC=C1)N(C3=C(C=C(C=N3)O[C@@H]4[C@H]([C@@H]([C@H]([C@@H](O4)C(=O)O)O)O)O)C(=O)N2)C5CC5 |
| Canonical SMILES | CC1=C2C(=NC=C1)N(C3=C(C=C(C=N3)OC4C(C(C(C(O4)C(=O)O)O)O)O)C(=O)N2)C5CC5 |
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